Cas no 1721-82-0 (Isoquinoline, 1-methyl-4-phenyl-)

• Product Name: Isoquinoline, 1-methyl-4-phenyl-
• CAS No: 1721-82-0
• MF: C₁₆H₁₃N
• MW: 219.281123876572
• CID: 1355174
• Update Time: 2024-08-17

Isoquinoline, 1-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-methyl-4-phenyl-

• Inchi： 1S/C16H13N/c1-12-14-9-5-6-10-15(14)16(11-17-12)13-7-3-2-4-8-13/h2-11H,1H3
• InChI Key： ACAMJWJNNOQKRZ-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=CC=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 219.10489

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Melting Point: 79 °C
• Boiling Point: 357.6±11.0 °C(Predicted)
• PSA: 12.89
• pka: 5.78±0.31(Predicted)